molecular formula C16H14N4O3 B8420952 6-(3-Methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid

6-(3-Methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid

Cat. No.: B8420952
M. Wt: 310.31 g/mol
InChI Key: DGYYNZQLMUQQFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3-Methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid is a useful research compound. Its molecular formula is C16H14N4O3 and its molecular weight is 310.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14N4O3

Molecular Weight

310.31 g/mol

IUPAC Name

6-[(3-methyl-5-phenyltriazol-4-yl)methoxy]pyridine-3-carboxylic acid

InChI

InChI=1S/C16H14N4O3/c1-20-13(15(18-19-20)11-5-3-2-4-6-11)10-23-14-8-7-12(9-17-14)16(21)22/h2-9H,10H2,1H3,(H,21,22)

InChI Key

DGYYNZQLMUQQFX-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(N=N1)C2=CC=CC=C2)COC3=NC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of lithium hydroxide monohydrate (40 mg, 0.96 mmol) in water (1.2 mL) was added dropwise to a suspension of 6-(3-methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid methyl ester (156 mg, 0.96 mmol) in THF (1.2 mL) and MeOH (0.3 mL). The reaction mixture was then stirred at room temperature for 2 h. The reaction mixture was then evaporated and the residue dissolved in water, acidified with HCl (1N), and the resulting precipitate filtered off to afford the title product (129 mg, 86%) as a white solid. MS: m/e=309.4 [M−H]−.
Name
lithium hydroxide monohydrate
Quantity
40 mg
Type
reactant
Reaction Step One
Name
6-(3-methyl-5-phenyl-3H-[1,2,3]triazol-4-ylmethoxy)-nicotinic acid methyl ester
Quantity
156 mg
Type
reactant
Reaction Step One
Name
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
Quantity
0.3 mL
Type
solvent
Reaction Step One
Yield
86%

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